Cas no 2228198-84-1 ((2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride)

• Product Name: (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride
• CAS No: 2228198-84-1
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 5754486
• PubChem ID: 165965755
• Update Time: 2025-05-26

(2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,4-difluoro-6-methoxyphenyl)methanesulfonyl fluoride
• EN300-2004185
• 2228198-84-1
• (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride

• Inchi： 1S/C8H7F3O3S/c1-14-8-3-5(9)2-7(10)6(8)4-15(11,12)13/h2-3H,4H2,1H3
• InChI Key： AOPZOJTWYJQFJH-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC(=CC=1OC)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 240.00679974g/mol
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride

Introduction to (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride (CAS No. 2228198-84-1)

(2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride) is a specialized organic compound with significant applications in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2228198-84-1, has garnered attention due to its unique structural properties and versatile reactivity. Its molecular structure incorporates both fluoro and methoxy substituents, which contribute to its distinctive chemical behavior and make it a valuable tool in synthetic chemistry.

The compound's primary utility lies in its role as an intermediate in the synthesis of various pharmacologically active molecules. The presence of a sulfonyl fluoride group enhances its reactivity, allowing for facile introduction into larger molecular frameworks through nucleophilic substitution reactions. This characteristic makes it particularly useful in the development of novel therapeutic agents, where precise functionalization is often critical.

In recent years, there has been growing interest in the use of fluoro-substituted compounds in drug design due to their improved metabolic stability and bioavailability. Research has demonstrated that fluorine atoms can influence the electronic properties of molecules, leading to enhanced binding affinity and selectivity. The specific arrangement of substituents in (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride) makes it an attractive candidate for such applications.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By serving as a building block for kinase inhibitors, (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride) contributes to the creation of molecules that can selectively target these enzymes. Recent studies have highlighted its effectiveness in generating inhibitors with high potency and selectivity against specific kinases.

The compound's reactivity also extends to its use in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions allow for the formation of carbon-carbon bonds, a key step in constructing complex molecular architectures. The sulfonyl fluoride group can be readily converted into other functional groups under appropriate conditions, making it a versatile intermediate for such transformations.

Advances in synthetic methodologies have further expanded the utility of (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride). For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl groups at specific positions within the molecule. This capability is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects.

In addition to its pharmaceutical applications, this compound has found use in materials science. Fluoro-substituted compounds are known for their unique properties, such as low friction coefficients and high thermal stability. These characteristics make them suitable for applications in advanced materials, including lubricants and coatings.

The synthesis of (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride) typically involves multi-step organic reactions that require careful optimization. The presence of both fluoro and methoxy groups necessitates conditions that preserve their integrity while facilitating desired transformations. Recent improvements in synthetic techniques have made the production of this compound more efficient and scalable.

Economic considerations also play a significant role in the adoption of this compound in industrial settings. As demand for specialized intermediates grows, manufacturers are continually seeking ways to improve production efficiency without compromising quality. Innovations in catalysis and process chemistry have helped address these challenges, making (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride) more accessible for large-scale applications.

The environmental impact of chemical synthesis is another important factor that influences the development and use of intermediates like this one. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends toward sustainability within the chemical industry.

In conclusion, (2,4-Difluoro-6-methoxyphenyl)methanesulfonyl fluoride) (CAS No. 2228198-84-1) is a multifaceted compound with significant potential across multiple domains of research and industry. Its unique structural features and reactivity make it a valuable tool for pharmaceutical synthesis, materials science, and beyond. As our understanding of its properties continues to evolve, so too will its applications.